Cas no 16781-12-7 (4-Acetamido-2-methoxybenzenesulfonyl chloride)

• Product Name: 4-Acetamido-2-methoxybenzenesulfonyl chloride
• CAS No: 16781-12-7
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• MDL: MFCD08752863
• CID: 2781387
• PubChem ID: 15217440
• Update Time: 2025-09-27

4-Acetamido-2-methoxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-2-methoxybenzenesulfonyl chloride
• BBL021704
• 4-(acetylamino)-2-methoxybenzenesulfonyl chloride
• DTXSID90570166
• STK894420
• 4-acetamido-2-methoxybenzenesulfonylchloride
• 4-Acetamido-2-methoxybenzene-1-sulfonyl chloride
• 16781-12-7
• CS-0147281
• AKOS000132620
• Benzenesulfonyl chloride, 4-(acetylamino)-2-methoxy-

• MDL： MFCD08752863
• Inchi： 1S/C9H10ClNO4S/c1-6(12)11-7-3-4-9(16(10,13)14)8(5-7)15-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： WLPIGZCIFTWOAN-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1OC)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 263.0019067Da
• Monoisotopic Mass: 263.0019067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.9Ų